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Compound of Interest

Compound Name: Isobutyl phenylacetate

Cat. No.: B089437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

isobutyl phenylacetate, an aromatic ester valued for its applications in the fragrance, flavor,

and pharmaceutical industries.[1][2] The information is presented to support research and

development activities, offering detailed data, experimental methodologies, and process

visualizations.

Chemical Identity and Structure
IUPAC Name: 2-methylpropyl 2-phenylacetate

Synonyms: Isobutyl 2-phenylacetate, Benzeneacetic acid, 2-methylpropyl ester, Phenylacetic

acid, isobutyl ester[3][4]

CAS Number: 102-13-6[5]

FEMA Number: 2210[5]

Molecular Formula: C₁₂H₁₆O₂[1][5]

Molecular Weight: 192.25 g/mol [1][4]
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Chemical Structure:

SMILES: CC(C)COC(=O)CC1=CC=CC=C1[3][4]

InChI Key: RJASFPFZACBKBE-UHFFFAOYSA-N[3]

Quantitative Physicochemical Data
The key physicochemical properties of isobutyl phenylacetate are summarized in the table

below. These values have been compiled from various sources to provide a comparative

reference.

Property Value Conditions Reference(s)

Physical Description
Colorless to pale

yellow liquid
Room Temperature [1][3][6]

Odor Profile
Sweet, honey, floral,

musky, rose
- [2][3][5]

Boiling Point 247 - 253 °C @ 760 mm Hg [1][2][3][4][6]

Density 0.980 - 0.990 g/mL @ 20-25 °C [1][3][5][6][7]

Refractive Index (n_D) 1.486 - 1.488 @ 20 °C [1][3][5]

Flash Point 113 - 116 °C Closed Cup [5][6]

Vapor Pressure 0.0107 hPa @ 20 °C (estimated) [4]

logP (o/w) 3.2 - [4][8]

Water Solubility 93 mg/L @ 20 °C [3][4][8]

Solubility in Ethanol 663.2 g/L @ 25 °C [4]

Other Solubilities

Soluble in most fixed

oils and organic

solvents; insoluble in

glycerol and

propylene glycol.[2][3]

[6]

- [2][3][6]
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Experimental Protocols
Detailed methodologies for determining key physicochemical properties and for the synthesis

of isobutyl phenylacetate are outlined below.

Synthesis via Fischer Esterification
Isobutyl phenylacetate is commonly prepared by the acid-catalyzed esterification of

phenylacetic acid with isobutyl alcohol.[2]

Materials:

Phenylacetic acid

Isobutyl alcohol

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Apparatus: Round-bottomed flask, reflux condenser, heating mantle, separatory funnel,

distillation setup.

Procedure:

Combine equimolar amounts of phenylacetic acid and a slight excess of isobutyl alcohol in a

round-bottomed flask.

Slowly add a catalytic amount of concentrated sulfuric acid while swirling.

Attach a reflux condenser and heat the mixture to reflux for several hours to drive the

reaction to completion.[9]

After cooling, transfer the mixture to a separatory funnel and wash with water to remove

excess alcohol and sulfuric acid.
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Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until

effervescence ceases.

Wash again with water and then with brine to remove residual salts.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude ester by fractional distillation under reduced pressure to obtain pure

isobutyl phenylacetate.[9][10]

Boiling Point Determination (Capillary Method)
The boiling point is determined using the Thiele tube or a similar micro boiling point apparatus.

[11]

Materials:

Isobutyl phenylacetate sample

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (Thiele tube with high-boiling oil, or a sand bath)[11]

Procedure:

Attach a small test tube containing 0.5-1 mL of isobutyl phenylacetate to a thermometer

using a rubber band.

Place a capillary tube, with its open end downwards, into the liquid sample.[11]

Immerse the assembly into a Thiele tube filled with mineral oil, ensuring the sample is below

the oil level.
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Heat the side arm of the Thiele tube gently and uniformly.[11]

As the temperature rises, air trapped in the capillary tube will escape. Upon reaching the

boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tip.[11]

[12]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[11][13] Record this temperature.

Refractive Index Measurement
The refractive index is a measure of how light propagates through the substance and is a key

indicator of purity. It is measured using an Abbe refractometer.

Materials:

Isobutyl phenylacetate sample

Abbe refractometer

Constant temperature water bath (e.g., at 20°C)

Dropper

Soft tissue paper and ethanol or acetone for cleaning

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Ensure the prism surface is clean and dry.

Using a dropper, apply 2-3 drops of the isobutyl phenylacetate sample onto the surface of

the lower prism.

Close the prisms firmly. The liquid should spread to form a thin, uniform film.
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Allow a few moments for the sample to reach thermal equilibrium with the instrument, which

is maintained at a constant temperature (typically 20°C) by the circulating water bath.

Look through the eyepiece and turn the adjustment knob until the boundary line (the line

separating the light and dark fields) becomes sharp and clear.

Adjust the compensator to remove any color fringes from the boundary line.

Align the sharp boundary line precisely with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate key experimental and logical

workflows related to isobutyl phenylacetate.
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Caption: Synthesis workflow for isobutyl phenylacetate via Fischer esterification.
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Caption: Workflow for boiling point determination using the capillary tube method.
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Caption: Standard workflow for measuring refractive index with an Abbe refractometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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